Cas no 2418658-37-2 (tert-butyl 4-3-amino-5-(aminomethyl)-2-methylphenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-3-amino-5-(aminomethyl)-2-methylphenylpiperazine-1-carboxylate
• CAS No: 2418658-37-2
• MF: C₁₇H₂₈N₄O₂
• MW: 320.429823875427
• CID: 5676777
• PubChem ID: 165769824
• Update Time: 2025-10-28

tert-butyl 4-3-amino-5-(aminomethyl)-2-methylphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418658-37-2
• EN300-26627724
• tert-butyl 4-[3-amino-5-(aminomethyl)-2-methylphenyl]piperazine-1-carboxylate
• tert-butyl 4-3-amino-5-(aminomethyl)-2-methylphenylpiperazine-1-carboxylate

• Inchi： 1S/C17H28N4O2/c1-12-14(19)9-13(11-18)10-15(12)20-5-7-21(8-6-20)16(22)23-17(2,3)4/h9-10H,5-8,11,18-19H2,1-4H3
• InChI Key： TWKZMHMDRSHKRO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=C(CN)C=C(C=2C)N)CC1)=O

Computed Properties

• Exact Mass: 320.22122615g/mol
• Monoisotopic Mass: 320.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.8Ų

Additional information on tert-butyl 4-3-amino-5-(aminomethyl)-2-methylphenylpiperazine-1-carboxylate

Introduction to Tert-butyl 4-3-amino-5-(aminomethyl)-2-methylphenylpiperazine-1-carboxylate (CAS No. 2418658-37-2)

Tert-butyl 4-3-amino-5-(aminomethyl)-2-methylphenylpiperazine-1-carboxylate, with the CAS number 2418658-37-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of tert-butyl and aminomethyl substituents, contribute to its unique chemical properties and make it a valuable candidate for further investigation.

In recent years, there has been a growing interest in piperazine derivatives due to their role as intermediates in the synthesis of various pharmacologically active agents. The compound in question, Tert-butyl 4-3-amino-5-(aminomethyl)-2-methylphenylpiperazine-1-carboxylate, has been studied for its potential applications in the development of novel drugs targeting neurological and cardiovascular disorders. The presence of multiple amino groups in its structure suggests that it may exhibit significant interactions with biological targets, making it a promising scaffold for drug design.

The synthesis of Tert-butyl 4-3-amino-5-(aminomethyl)-2-methylphenylpiperazine-1-carboxylate involves a series of carefully orchestrated chemical reactions. The introduction of the tert-butyl group provides steric hindrance, which can influence the compound's binding affinity to biological receptors. Additionally, the aminomethyl moiety offers opportunities for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic purposes.

Recent research has highlighted the importance of piperazine derivatives in the treatment of various diseases. For instance, studies have shown that certain piperazine-based compounds can modulate neurotransmitter activity, making them potential candidates for treating conditions such as depression and anxiety. The unique structural features of Tert-butyl 4-3-amino-5-(aminomethyl)-2-methylphenylpiperazine-1-carboxylate position it as a promising candidate for further exploration in this area.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may possess significant therapeutic potential. The combination of the tert-butyl and aminomethyl groups could enhance its ability to interact with target proteins, leading to improved efficacy and reduced side effects. Further studies are needed to fully elucidate its mechanism of action and therapeutic applications.

In addition to its potential therapeutic uses, Tert-butyl 4-3-amino-5-(aminomethyl)-2-methylphenylpiperazine-1-carboxylate may also find applications in research settings. Its well-defined structure and unique properties make it a valuable tool for studying the interactions between small molecules and biological targets. This can provide valuable insights into drug design principles and help in the development of more effective drugs.

The chemical synthesis of this compound requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to achieve the desired product. These methods are essential for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

The safety profile of Tert-butyl 4-3-amino-5-(aminomethyl)-2-methylphenylpiperazine-1-carboxylate is an important consideration in its development as a pharmaceutical agent. While preliminary studies suggest that it is well-tolerated at low doses, further toxicological assessments are necessary to evaluate its safety profile comprehensively. These studies will help ensure that any future therapeutic applications are safe and effective for patients.

In conclusion, Tert-butyl 4-3-amino-5-(aminomethyl)-2-methylphenylpiperazine-1-carboxylate (CAS No. 2418658-37-2) is a compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an important role in the development of novel drugs.